Cas no 2172262-22-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid
• CAS No: 2172262-22-3
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6012107
• PubChem ID: 165581123
• Update Time: 2025-06-13

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]morpholine-2-carboxylic acid
• 2172262-22-3
• EN300-1535568

• Inchi： 1S/C24H26N2O7/c27-15(11-22(28)26-9-10-32-21(13-26)23(29)30)12-25-24(31)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,27H,9-14H2,(H,25,31)(H,29,30)
• InChI Key： NDEUOWIXFVPBRC-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid (CAS: 2172262-22-3)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid (CAS: 2172262-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the morpholine ring in its structure makes it a valuable building block in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and ensure its suitability for pharmaceutical applications. Researchers have also explored its stability under various conditions, including pH and temperature variations, to determine its shelf-life and compatibility with different drug formulations.

One of the key findings from recent research is the compound's role as a versatile linker in peptide-drug conjugates (PDCs). Its ability to form stable amide bonds with both peptides and small-molecule drugs has made it an attractive candidate for targeted drug delivery systems. For instance, studies have demonstrated its efficacy in conjugating cytotoxic agents to tumor-targeting peptides, thereby improving the specificity and reducing the off-target effects of chemotherapy. This approach has shown particular promise in the treatment of solid tumors, where precise drug delivery is critical.

In addition to its applications in drug delivery, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid has been investigated for its potential in diagnostic imaging. The incorporation of radiolabeled isotopes into its structure has enabled the development of novel imaging probes for positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These probes have been used to visualize and monitor disease progression in preclinical models, offering new insights into the pathophysiology of various conditions.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on developing greener synthesis routes and improving the efficiency of purification processes to overcome these hurdles.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoylmorpholine-2-carboxylic acid (CAS: 2172262-22-3) represents a promising tool in the fields of drug development and diagnostic imaging. Its unique structural properties and versatile applications make it a valuable asset for researchers and pharmaceutical companies alike. Future studies should aim to further elucidate its mechanisms of action and explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.